Cas no 1213-02-1 (3-Azabicyclo[3.2.1]octane-3-aceticacid, 1,8,8-trimethyl-, ethyl ester, hydrochloride (1:1))

• Product Name: 3-Azabicyclo[3.2.1]octane-3-aceticacid, 1,8,8-trimethyl-, ethyl ester, hydrochloride (1:1)
• CAS No: 1213-02-1
• MF: C₁₄H₂₆ClNO₂
• MW: 275.814743518829
• CID: 189106
• PubChem ID: 14602
• Update Time: 2025-04-19

3-Azabicyclo[3.2.1]octane-3-aceticacid, 1,8,8-trimethyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-3-aceticacid, 1,8,8-trimethyl-, ethyl ester, hydrochloride (1:1)
• ethyl 2-(5,8,8-trimethyl-3-azoniabicyclo[3.2.1]octan-3-yl)acetate,chloride
• 3-Azabicyclo(3.2.1)octane-3-acetic acid, 1,8,8-trimethyl-, ethyl ester, hydrochloride
• 1213-02-1
• 1,8,8-Trimethyl-3-azabicyclo(3.2.1)octane-3-acetic acid ethyl ester hydrochloride
• N-Ethoxycarbonylmethylcamphidine hydrochloride

• Inchi： 1S/C14H25NO2.ClH/c1-5-17-12(16)9-15-8-11-6-7-14(4,10-15)13(11,2)3;/h11H,5-10H2,1-4H3;1H
• InChI Key： NAMIBFKYRFGVHV-UHFFFAOYSA-N
• SMILES： [Cl-].O(CC)C(C[NH+]1CC2CCC(C)(C1)C2(C)C)=O

Computed Properties

• Exact Mass: 248.9618
• Monoisotopic Mass: 275.165207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7

Experimental Properties

• Boiling Point: 287.9°C at 760 mmHg
• Flash Point: 100.3°C
• PSA: 32.2